Cas no 1806723-51-2 (4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806723-51-2
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4831059
• Update Time: 2025-07-01

4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H7F4NO4/c10-2-4-6(15)3-14-5(1-7(16)17)8(4)18-9(11,12)13/h3,15H,1-2H2,(H,16,17)
• InChI Key： DIOVVAGQPVASLX-UHFFFAOYSA-N
• SMILES： FCC1C(=CN=C(CC(=O)O)C=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.3
• Topological Polar Surface Area: 79.6

Additional information on 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1806723-51-2)

4-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid, identified by its CAS number 1806723-51-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of functional groups such as fluoromethyl, hydroxy, and trifluoromethoxy, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The fluoromethyl group is a key structural element that enhances the metabolic stability and binding affinity of the molecule. Fluoro-substituted compounds are well-documented for their improved pharmacokinetic profiles, which can lead to better drug efficacy and reduced side effects. In contrast, the hydroxy group introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility and interaction with biological targets. The trifluoromethoxy group further modulates the electronic properties of the molecule, potentially affecting its reactivity and biological activity.

In recent years, there has been a surge in research focused on developing novel pyridine-based drugs due to their broad spectrum of biological activities. Pyridine derivatives have been extensively studied for their roles in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid represents a promising candidate in this area, as its unique structural features may confer multiple biological functions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired functional groups efficiently. The synthesis process not only highlights the synthetic prowess of modern organic chemistry but also underscores the importance of optimizing reaction conditions to achieve desired molecular architectures.

Evidence from recent studies suggests that pyridine derivatives can act as potent inhibitors of various enzymes and receptors involved in disease pathways. For instance, some pyridine-based compounds have shown inhibitory effects on kinases, which are critical targets in cancer therapy. The presence of both fluoromethyl and trifluoromethoxy groups in 4-(fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid may enhance its binding affinity to such targets, making it a promising lead compound for further development.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit other biological activities due to its structural complexity. For example, the hydroxy group could facilitate interactions with hydrophilic regions of biological targets, while the electron-withdrawing nature of the > group could modulate the electronic environment around key binding sites. These features make it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological properties.

The role of computational chemistry in designing and optimizing drug candidates cannot be overstated. Molecular modeling techniques have been increasingly used to predict the binding modes of pyridine derivatives with biological targets. By leveraging computational methods, researchers can gain insights into how different functional groups influence binding affinity and selectivity. This approach has already led to the discovery of several novel drug candidates with improved therapeutic profiles.

The development of new drugs is often a lengthy and complex process that involves multiple stages of research and clinical trials. However, advances in chemical biology and high-throughput screening technologies have significantly accelerated this process in recent years. These innovations allow researchers to rapidly test large libraries of compounds for biological activity, thereby identifying promising candidates more efficiently than traditional methods.

The future prospects for 4-(Fluoromethyl) -5Hydroxy-3Trifluoromethoxy]pyridine-2-acetic acid (CAS No. 1806723-51-2) are bright given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its biological activities and explore its potential as a drug candidate. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating this compound from laboratory research to clinical applications.